Cas no 26003-02-1 (Cyclopropanecarboxylicacid, 2,2-dimethyl-3-(2-methyl-1-propen-1-yl)-, [3-(phenylthio)phenyl]methylester)

Cyclopropanecarboxylicacid, 2,2-dimethyl-3-(2-methyl-1-propen-1-yl)-, [3-(phenylthio)phenyl]methylester structure
26003-02-1 structure
Product name:Cyclopropanecarboxylicacid, 2,2-dimethyl-3-(2-methyl-1-propen-1-yl)-, [3-(phenylthio)phenyl]methylester
CAS No:26003-02-1
MF:C23H26O2S
MW:366.516345500946
CID:256184
PubChem ID:213287

Cyclopropanecarboxylicacid, 2,2-dimethyl-3-(2-methyl-1-propen-1-yl)-, [3-(phenylthio)phenyl]methylester Chemical and Physical Properties

Names and Identifiers

    • Cyclopropanecarboxylicacid, 2,2-dimethyl-3-(2-methyl-1-propen-1-yl)-, [3-(phenylthio)phenyl]methylester
    • (3-phenylsulfanylphenyl)methyl 2,2-dimethyl-3-(2-methylprop-1-enyl)cyclopropane-1-carboxylate
    • 26003-02-1
    • 2,2-Dimethyl-3-(2-methyl-1-propenyl)cyclopropanecarboxylic acid m-(phenylthio)benzyl ester
    • BRN 2006168
    • Cyclopropanecarboxylic acid, 2,2-dimethyl-3-(2-methyl-1-propenyl)-, (3-(phenylthio)phenyl)methyl ester
    • [3-(Phenylsulfanyl)phenyl]methyl 2,2-dimethyl-3-(2-methylprop-1-en-1-yl)cyclopropane-1-carboxylate
    • DTXSID50948908
    • Inchi: InChI=1S/C23H26O2S/c1-16(2)13-20-21(23(20,3)4)22(24)25-15-17-9-8-12-19(14-17)26-18-10-6-5-7-11-18/h5-14,20-21H,15H2,1-4H3
    • InChI Key: XQDKOBSVNLYHHA-UHFFFAOYSA-N
    • SMILES: C/C(=C/C1C(C(OCC2C=CC=C(SC3=CC=CC=C3)C=2)=O)C1(C)C)/C

Computed Properties

  • Exact Mass: 366.16548
  • Monoisotopic Mass: 366.165
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 26
  • Rotatable Bond Count: 7
  • Complexity: 514
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 2
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 7.4
  • Topological Polar Surface Area: 51.6Ų

Experimental Properties

  • Density: 1.13
  • Boiling Point: 472.9°C at 760 mmHg
  • Flash Point: 222.1°C
  • Refractive Index: 1.597
  • PSA: 26.3

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